Cas no 7458-03-9 (2-chloro-N-(prop-2-yn-1-yl)acetamide)

• Product Name: 2-chloro-N-(prop-2-yn-1-yl)acetamide
• CAS No: 7458-03-9
• MF: C₅H₆ClNO
• MW: 131.560240268707
• MDL: MFCD00277520
• CID: 841288
• PubChem ID: 565844
• Update Time: 2025-10-22

2-chloro-N-(prop-2-yn-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-PROP-2-YNYLACETAMIDE
• 2-CHLORO-N-(PROP-2-YN-1-YL)ACETAMIDE
• 2-Chloro-N-(2-propynyl)acetamide
• 2-chloro-N-(prop-2-ynyl)acetamide
• 2-chloro-N-prop-2-ynyl-acetamide
• AC1LBX6B
• AC1Q3TMO
• AG-G-96631
• CTK5E0075
• N-(2-propynyl)chloroacetamide
• N-(prop-2-ynyl)-2-chloroacetamide
• N-(propargyl)-2-chloroacetamide
• N-(propargyl)chloroacetamide
• 7458-03-9
• SCHEMBL4795813
• Acetamide, 2-chloro-, N-(2-propynyl)-
• Z147651658
• MFCD00277520
• BS-29446
• DTXSID80340577
• 2-Chloro-N-(2-propynyl)acetamide #
• AKOS000119261
• FT-0691644
• 2-Chloro-N-2-propyn-1-ylacetamide
• EN300-23138
• CS-0207443
• DB-303321
• 2-chloro-N-(prop-2-yn-1-yl)acetamide

• MDL： MFCD00277520
• Inchi： 1S/C5H6ClNO/c1-2-3-7-5(8)4-6/h1H,3-4H2,(H,7,8)
• InChI Key： HXLOGOSOYYXKCZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC#C)=O

Computed Properties

• Exact Mass: 131.01388
• Monoisotopic Mass: 131.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 67-69
• PSA: 29.1

2-chloro-N-(prop-2-yn-1-yl)acetamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-chloro-N-(prop-2-yn-1-yl)acetamide

Comprehensive Analysis of 2-Chloro-N-(prop-2-yn-1-yl)acetamide (CAS No. 7458-03-9): Properties, Applications, and Industry Trends

2-Chloro-N-(prop-2-yn-1-yl)acetamide (CAS No. 7458-03-9) is a specialized organic compound gaining attention in synthetic chemistry and material science. With the molecular formula C₅H₆ClNO, this chloroacetamide derivative features a unique propargyl group, making it valuable for click chemistry applications and polymer crosslinking. Researchers increasingly explore its role in bioactive molecule synthesis, particularly in designing agrochemical intermediates and pharmaceutical precursors.

The compound's dual functional groups – the reactive chloroacetyl moiety and terminal alkyne group – enable diverse chemical transformations. Recent studies highlight its utility in Huisgen cycloaddition reactions, a cornerstone of modern modular synthesis. Industry reports indicate growing demand for 7458-03-9 in developing sustainable crop protection agents, aligning with global trends toward green chemistry solutions.

From a technical perspective, 2-chloro-N-(prop-2-yn-1-yl)acetamide typically appears as white to off-white crystals with a melting point range of 89-92°C. Its solubility profile (soluble in polar organic solvents like DMF and dichloromethane) makes it versatile for laboratory applications. Analytical characterization commonly employs HPLC, GC-MS, and NMR spectroscopy, with purity standards exceeding 97% for research-grade material.

Innovative applications emerge in material science, where the compound serves as a building block for self-healing polymers and conductive coatings. The propargyl-amido structure facilitates covalent bonding with azide-functionalized surfaces, a technique widely adopted in surface modification technologies. Patent analyses reveal increasing use in electronic encapsulation materials and advanced adhesives.

Safety considerations for handling CAS 7458-03-9 emphasize standard organic compound protocols – use of PPE, adequate ventilation, and avoidance of direct contact. While not classified as highly hazardous, proper storage below 25°C in amber glass containers maintains stability. Environmental studies show moderate biodegradability, prompting development of eco-friendly synthetic routes to minimize ecological impact.

The commercial landscape for 2-chloro-N-(prop-2-yn-1-yl)acetamide reflects broader fine chemicals market trends. Suppliers increasingly offer custom synthesis services and scale-up solutions to meet research and industrial demand. Pricing dynamics correlate with acetylene derivatives market fluctuations, with current estimates ranging $150-250 per gram for laboratory quantities.

Emerging research directions explore the compound's potential in bioconjugation techniques for diagnostic probes and drug delivery systems. Its ability to form stable triazole linkages under mild conditions makes it attractive for biocompatible material development. Recent publications demonstrate successful incorporation into hydrogel networks for medical applications.

Quality control protocols for 7458-03-9 typically include residual solvent analysis and heavy metal screening to meet pharmaceutical-grade standards. Advanced purification methods like recrystallization from ethyl acetate/hexane mixtures yield high-purity material suitable for sensitive applications. Analytical certificates commonly provide chromatographic purity data and structural confirmation via FTIR spectroscopy.

From a regulatory standpoint, 2-chloro-N-(prop-2-yn-1-yl)acetamide currently falls under general chemical regulations in major markets. However, manufacturers monitor evolving REACH compliance requirements and GHS classification updates. Proper documentation including SDS and technical data sheets remains essential for international commerce.

The compound's unique structural features continue inspiring innovation across disciplines. Future applications may include smart packaging materials with moisture-responsive properties and advanced composite formulations. As synthetic methodologies advance, CAS 7458-03-9 maintains its position as a valuable tool for molecular design and functional material development.